Physcion 8-O-β-D-(6'-O-Malonylglucoside)
Physcion 8-O-β-D-(6'-O-Malonylglucoside)
Brand Name:
Vulcanchem
CAS No.:
1345826-33-6
VCID:
VC0052648
InChI:
InChI=1S/C25H24O13/c1-9-3-11-18(13(26)4-9)22(32)19-12(20(11)30)5-10(35-2)6-14(19)37-25-24(34)23(33)21(31)15(38-25)8-36-17(29)7-16(27)28/h3-6,15,21,23-26,31,33-34H,7-8H2,1-2H3,(H,27,28)
SMILES:
CC1=CC(=C2C(=C1)C(=O)C3=CC(=CC(=C3C2=O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O)OC)O
Molecular Formula:
C25H24O13
Molecular Weight:
532.454
Physcion 8-O-β-D-(6'-O-Malonylglucoside)
CAS No.: 1345826-33-6
Cat. No.: VC0052648
Molecular Formula: C25H24O13
Molecular Weight: 532.454
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1345826-33-6 |
|---|---|
| Molecular Formula | C25H24O13 |
| Molecular Weight | 532.454 |
| IUPAC Name | 3-oxo-3-[[3,4,5-trihydroxy-6-(8-hydroxy-3-methoxy-6-methyl-9,10-dioxoanthracen-1-yl)oxyoxan-2-yl]methoxy]propanoic acid |
| Standard InChI | InChI=1S/C25H24O13/c1-9-3-11-18(13(26)4-9)22(32)19-12(20(11)30)5-10(35-2)6-14(19)37-25-24(34)23(33)21(31)15(38-25)8-36-17(29)7-16(27)28/h3-6,15,21,23-26,31,33-34H,7-8H2,1-2H3,(H,27,28) |
| Standard InChI Key | PLYZLMIGSHCAEW-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C2C(=C1)C(=O)C3=CC(=CC(=C3C2=O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O)OC)O |
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